Cas no 2229414-10-0 (tert-butyl N-2-amino-3-(4-methoxynaphthalen-1-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(4-methoxynaphthalen-1-yl)propylcarbamate
• CAS No: 2229414-10-0
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• CID: 5926434
• PubChem ID: 165660606
• Update Time: 2025-05-22

tert-butyl N-2-amino-3-(4-methoxynaphthalen-1-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(4-methoxynaphthalen-1-yl)propylcarbamate
• 2229414-10-0
• EN300-1882915
• tert-butyl N-[2-amino-3-(4-methoxynaphthalen-1-yl)propyl]carbamate

• Inchi： 1S/C19H26N2O3/c1-19(2,3)24-18(22)21-12-14(20)11-13-9-10-17(23-4)16-8-6-5-7-15(13)16/h5-10,14H,11-12,20H2,1-4H3,(H,21,22)
• InChI Key： YQBDVVBQUZJQKG-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC(=C2C=CC=CC=12)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 330.19434270g/mol
• Monoisotopic Mass: 330.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-3-(4-methoxynaphthalen-1-yl)propylcarbamate

tert-butyl N-2-amino-3-(4-methoxynaphthalen-1-yl)propylcarbamate (CAS No. 2229414-10-0): A Comprehensive Overview

The compound tert-butyl N-2-amino-3-(4-methoxynaphthalen-1-yl)propylcarbamate, identified by the CAS registry number 2229414-10-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a tert-butyl group, an amino functionality, and a naphthaleic moiety with a methoxy substituent. These structural features contribute to its unique chemical properties and reactivity, making it a valuable component in advanced chemical synthesis and material engineering.

Recent studies have highlighted the importance of tert-butyl N-2-amino-3-(4-methoxynaphthalen-1-yl)propylcarbamate in the development of novel materials with tailored electronic and optical properties. The presence of the naphthaleic ring, a well-known aromatic system, imparts stability and conjugation to the molecule, while the methoxy group introduces electron-donating effects that can be exploited in various chemical reactions. Additionally, the tert-butyl group serves as a bulky substituent, which can influence steric interactions and reaction pathways in synthetic processes.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions, amide formations, and aromatic substitutions. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and environmentally friendly production methods. Researchers have also explored the use of this compound as an intermediate in the synthesis of more complex molecules, such as pharmaceutical agents and advanced polymers.

The applications of tert-butyl N-2-amino-3-(4-methoxynaphthalen-1-yl)propylcarbamate are diverse and expanding rapidly with advancements in nanotechnology and materials science. For instance, its role as a precursor in the synthesis of conductive polymers has been extensively studied. These polymers exhibit excellent electrical conductivity and mechanical stability, making them ideal for use in flexible electronics, sensors, and energy storage devices.

Moreover, recent research has focused on the potential of this compound in drug delivery systems. Its unique structure allows for controlled drug release mechanisms, which are critical in targeted therapies for diseases such as cancer. The amino group provides sites for functionalization with therapeutic agents or targeting ligands, while the naphthaleic moiety enhances solubility and bioavailability.

In conclusion, tert-butyl N-2-amino-3-(4-methoxynaphthalen-1-y l)propylcarbamate (CAS No. 2229414 10 0) stands out as a versatile compound with significant potential across multiple disciplines. Its structural features enable it to serve as a key building block in advanced materials science and drug development. As research continues to uncover new applications and synthetic strategies for this compound, its role in shaping future technologies is expected to grow exponentially.